Cas no 154633-74-6 (Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride)

• Product Name: Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• CAS No: 154633-74-6
• MF: C₁₄H₃₀ClNO₃
• MW: 295.845903873444
• CID: 4609335
• PubChem ID: 124082034
• Update Time: 2025-05-23

Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5S)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoatehydrochloride
• (3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• AK174304
• BCP15955
• Heptanoic acid, 3-methoxy-5-methyl-4-(methylamino)-, 1,1-dimethylethyl ester, hydrochloride, [3S-(3R*,4R*,5R*)]- (9CI)
• AKOS037650692
• Heptanoicacid,3-methoxy-5-methyl-4-(methylamino)-,1,1-dimethylethylester,hydrochloride,[3S-(3R*,4R*,5R*)]-(9CI)
• CS-15184
• tert-butyl(3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoatehydrochloride
• 154633-74-6
• TERT-BUTYL (3S,4S,5S)-3-METHOXY-5-METHYL-4-(METHYLAMINO)HEPTANOATE HCL
• tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride
• Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride

• Inchi： 1S/C14H29NO3.ClH/c1-8-10(2)13(15-6)11(17-7)9-12(16)18-14(3,4)5;/h10-11,13,15H,8-9H2,1-7H3;1H
• InChI Key： JRXGCIIOQALIMZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(=O)OC(C)(C)C)C(C(C)CC)NC

Computed Properties

• Exact Mass: 295.1914215g/mol
• Monoisotopic Mass: 295.1914215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride

Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride: A Comprehensive Overview

The compound with CAS No. 154633-74-6, commonly referred to as Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which contribute to its potential applications in drug development and related industries. The tert-butyl group, along with the hydrochloride counterion, plays a crucial role in stabilizing the molecule and influencing its pharmacokinetic properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like this one. The (3S,4S,5S) configuration of the heptanoate derivative is particularly significant, as it may influence the molecule's ability to interact with specific biological targets. Researchers have explored the synthesis of this compound through various routes, including asymmetric catalysis and enzymatic methods, to achieve high enantiomeric excess. These advancements have not only improved the efficiency of production but also opened new avenues for its application in chiral drug discovery.

The presence of a methoxy group at the 3-position and a methylamino group at the 4-position introduces additional complexity to the molecule. These functional groups are known to influence both the physical properties and biological activity of compounds. For instance, the methoxy group can enhance solubility and stability, while the methylamino group may contribute to hydrogen bonding interactions with biological targets. Recent research has focused on how these groups affect the compound's ability to penetrate cellular membranes and bind to proteins, making it a promising candidate for drug delivery systems.

One of the most exciting developments involving this compound is its potential role in targeted therapy. Scientists have investigated its ability to inhibit specific enzymes and receptors involved in disease pathways. For example, studies have shown that this compound exhibits selective inhibition of certain kinases, which are key players in cancer progression. This finding has led to further exploration of its efficacy in preclinical models of oncological diseases.

In addition to its therapeutic potential, this compound has also been studied for its applications in analytical chemistry. Its unique structure makes it an ideal reference material for calibration purposes in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers have developed novel methods for analyzing trace amounts of this compound in complex matrices, which has implications for quality control in pharmaceutical manufacturing.

From a synthetic perspective, the preparation of Tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride involves a series of carefully optimized steps. The use of protecting groups and stereoselective reactions ensures that the desired stereochemistry is maintained throughout the synthesis process. Innovations in catalytic asymmetric synthesis have further streamlined this process, reducing costs and improving scalability.

Looking ahead, the continued investigation of this compound is expected to yield further insights into its biological mechanisms and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of stereochemical influences on drug design.